N-(5-methyl-1,2-oxazol-3-yl)-1,3-dioxo-2-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide

• Molecular Formula: C18H17N3O5
• Molecular Weight: 355.3 g/mol
• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carboxamide
• InChI: InChI=1S/C18H17N3O5/c1-10-7-15(20-26-10)19-16(22)11-4-5-13-14(8-11)18(24)21(17(13)23)9-12-3-2-6-25-12/h4-5,7-8,12H,2-3,6,9H2,1H3,(H,19,20,22)
• InChI Key: CJZCCLXVLUPDAF-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)NC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)CC4CCCO4

Description

N-(5-methyl-1,2-oxazol-3-yl)-1,3-dioxo-2-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide is an organic compound that has been synthesized for scientific research purposes. This compound has shown potential in the field of medicinal chemistry due to its unique structure and properties.

Mechanism of Action

The mechanism of action of N-(5-methyl-1,2-oxazol-3-yl)-1,3-dioxo-2-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide is not fully understood. However, it is believed that the compound works by inhibiting certain enzymes and proteins that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
Studies have shown that N-(5-methyl-1,2-oxazol-3-yl)-1,3-dioxo-2-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide can affect various biochemical and physiological processes in the body. The compound has been found to reduce the production of inflammatory cytokines, induce apoptosis in cancer cells, and inhibit the growth of tumor cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-methyl-1,2-oxazol-3-yl)-1,3-dioxo-2-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide in lab experiments is its unique structure, which allows for the exploration of new chemical compounds and their potential therapeutic applications. However, one limitation is the lack of knowledge about the compound's long-term effects on the body.

Future Directions

There are several future directions for research involving N-(5-methyl-1,2-oxazol-3-yl)-1,3-dioxo-2-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide. Some potential areas of study include exploring the compound's effects on different types of cancer cells, investigating its potential as an anti-inflammatory agent, and studying its interactions with other drugs and compounds. Additionally, further research is needed to understand the long-term effects of the compound on the body and its potential for use in clinical settings.

Synthesis Methods

The synthesis of N-(5-methyl-1,2-oxazol-3-yl)-1,3-dioxo-2-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide involves the reaction of 5-methyl-3-aminooxazole with tetrahydrofuran-2-carbaldehyde followed by the condensation of the resulting product with 5-carboxy-1,3-dioxoisoindoline. The final product is obtained after purification using chromatography techniques.

Scientific Research Applications

N-(5-methyl-1,2-oxazol-3-yl)-1,3-dioxo-2-(tetrahydrofuran-2-ylmethyl)-2,3-dihydro-1H-isoindole-5-carboxamide has been studied for its potential use in treating various diseases such as cancer, inflammation, and neurodegenerative disorders. The compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation in animal models.